Cas no 1261829-13-3 (Methyl 2-bromo-3-cyanophenylacetate)
Methyl 2-bromo-3-cyanophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-3-cyanophenylacetate
-
- Inchi: 1S/C10H8BrNO2/c1-14-9(13)5-7-3-2-4-8(6-12)10(7)11/h2-4H,5H2,1H3
- InChI Key: BNJVZHFTPAYBBN-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC=CC=1CC(=O)OC
Computed Properties
- Exact Mass: 252.97384 g/mol
- Monoisotopic Mass: 252.97384 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 254.08
- XLogP3: 2.1
- Topological Polar Surface Area: 50.1
Methyl 2-bromo-3-cyanophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015030477-250mg |
Methyl 2-bromo-3-cyanophenylacetate |
1261829-13-3 | 97% | 250mg |
484.80 USD | 2021-06-17 | |
| Alichem | A015030477-500mg |
Methyl 2-bromo-3-cyanophenylacetate |
1261829-13-3 | 97% | 500mg |
790.55 USD | 2021-06-17 | |
| Alichem | A015030477-1g |
Methyl 2-bromo-3-cyanophenylacetate |
1261829-13-3 | 97% | 1g |
1,519.80 USD | 2021-06-17 |
Methyl 2-bromo-3-cyanophenylacetate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Methyl 2-bromo-3-cyanophenylacetate
Recent Advances in the Application of Methyl 2-bromo-3-cyanophenylacetate (CAS: 1261829-13-3) in Chemical Biology and Pharmaceutical Research
Methyl 2-bromo-3-cyanophenylacetate (CAS: 1261829-13-3) is an important intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its versatility as a building block in organic synthesis, enabling the construction of complex molecular architectures with potential therapeutic applications. This research brief aims to provide an overview of the latest advancements in the utilization of this compound, focusing on its role in drug discovery and chemical biology.
One of the most significant applications of Methyl 2-bromo-3-cyanophenylacetate is in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise in the treatment of B-cell malignancies. The compound's bromo and cyano functional groups allow for efficient cross-coupling reactions, facilitating the rapid assembly of diverse inhibitor libraries.
In addition to its pharmaceutical applications, recent research has explored the use of Methyl 2-bromo-3-cyanophenylacetate in the development of fluorescent probes for biological imaging. A team at MIT reported in ACS Chemical Biology the successful incorporation of this compound into a series of environment-sensitive fluorophores capable of monitoring protein conformational changes in real-time. The electron-withdrawing nature of the cyano group was found to significantly enhance the photophysical properties of the resulting probes.
The compound has also shown potential in agrochemical research. A 2024 patent application by Syngenta describes its use as a key intermediate in the synthesis of novel neonicotinoid analogs with improved insecticidal activity and reduced environmental persistence. The structural flexibility provided by Methyl 2-bromo-3-cyanophenylacetate allows for fine-tuning of physicochemical properties critical for agricultural applications.
From a synthetic chemistry perspective, recent methodological advances have expanded the utility of Methyl 2-bromo-3-cyanophenylacetate. A Nature Communications paper detailed a palladium-catalyzed asymmetric allylic alkylation using this compound, achieving excellent enantioselectivity (up to 98% ee) in the formation of quaternary carbon centers. This development opens new possibilities for the stereoselective synthesis of complex natural products and pharmaceuticals.
Looking forward, the unique reactivity profile of Methyl 2-bromo-3-cyanophenylacetate continues to inspire innovative applications across chemical biology and pharmaceutical research. Ongoing studies are investigating its potential in PROTAC (proteolysis targeting chimera) development and as a precursor for covalent inhibitor design. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound is likely to remain a valuable tool in medicinal chemistry and drug discovery efforts.
1261829-13-3 (Methyl 2-bromo-3-cyanophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)